Cas no 350602-21-0 (4-Epi-curcumenol)

4-Epi-curcumenol Properties

Names and Identifiers

• 4-Epi-curcumenol
• (3R,3aS,6R,8aS)-1,2,3,4,5,8a-Hexahydro-3,8-dimethyl-5-(1-methylethylidene)-6H-3a,6-epoxyazulen-6-ol
• (+)-4-Epicurcumenol
• 4-Epicurcumenol
• FS-7850
• (1S,2R,5S,8R)-2,6-dimethyl-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol
• CHEMBL2386509
• DTXSID301114465
• AKOS040761134
• 350602-21-0
• (1S,2R,5S,8R)-2,6-dimethyl-9-(propan-2-ylidene)-11-oxatricyclo[6.2.1.0(1),?]undec-6-en-8-ol
• +Expand

• InChIKey： ISFMXVMWEWLJGJ-PAPYEOQZSA-N
• Inchi： InChI=1S/C15H22O2/c1-9(2)13-8-14-11(4)5-6-12(14)10(3)7-15(13,16)17-14/h7,11-12,16H,5-6,8H2,1-4H3/t11-,12+,14+,15-/m1/s1
• SMILES： CC(=C1C[C@@]23[C@H](C)CC[C@H]3C(=C[C@@]1(O)O2)C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Solubility: Slightly soluble (1 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),